Cas no 1227604-35-4 (2,3-Bis(4-fluorophenyl)isonicotinaldehyde)

• Product Name: 2,3-Bis(4-fluorophenyl)isonicotinaldehyde
• CAS No: 1227604-35-4
• MF: C₁₈H₁₁F₂NO
• MW: 295.282851457596
• CID: 4801890
• Update Time: 2025-07-02

2,3-Bis(4-fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(4-fluorophenyl)isonicotinaldehyde
• 2,3-Bis(4-fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C18H11F2NO/c19-15-5-1-12(2-6-15)17-14(11-22)9-10-21-18(17)13-3-7-16(20)8-4-13/h1-11H
• InChI Key： FLKGUFBRGQKNNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=O)C=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2,3-Bis(4-fluorophenyl)isonicotinaldehyde

Comprehensive Overview of 2,3-Bis(4-fluorophenyl)isonicotinaldehyde (CAS No. 1227604-35-4)

2,3-Bis(4-fluorophenyl)isonicotinaldehyde (CAS No. 1227604-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluorophenyl and isonicotinaldehyde moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery, catalysis, and advanced materials.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the relevance of 2,3-Bis(4-fluorophenyl)isonicotinaldehyde. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, aligning with current trends in precision medicine and targeted therapies. Researchers frequently search for "fluorophenyl derivatives in drug design" or "isonicotinaldehyde applications," reflecting the compound's niche yet impactful role.

From a synthetic perspective, CAS No. 1227604-35-4 exemplifies the convergence of heterocyclic chemistry and aryl fluorination. Its isonicotinaldehyde core offers a reactive site for further functionalization, enabling the development of small-molecule inhibitors or ligands for biological targets. This aligns with popular queries such as "how to modify isonicotinaldehyde scaffolds" and "fluorophenyl-based building blocks," which are frequently explored in academic and industrial settings.

In material science, 2,3-Bis(4-fluorophenyl)isonicotinaldehyde contributes to the design of organic electronic materials. Its conjugated system and fluorine substituents can influence charge transport properties, making it relevant for OLEDs and sensors. Searches like "fluorinated aromatic aldehydes in optoelectronics" highlight this intersection of chemistry and technology.

Quality and purity are paramount for CAS No. 1227604-35-4, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterization, addressing common concerns like "how to validate fluorophenyl compound purity." Suppliers and researchers prioritize batch-to-batch consistency to ensure reproducibility in experiments.

In summary, 2,3-Bis(4-fluorophenyl)isonicotinaldehyde (CAS No. 1227604-35-4) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern research trends—such as fluorine chemistry and heterocyclic synthesis—ensures its continued relevance. By addressing frequently searched topics like "applications of fluorophenyl aldehydes" and "isonicotinaldehyde derivatives," this overview underscores the compound's scientific and industrial significance.